Cas no 7289-44-3 (Undecane, 1-(methylthio)-)

• Product Name: Undecane, 1-(methylthio)-
• CAS No: 7289-44-3
• MF: C₁₂H₂₆S
• MW: 202.399842739105
• CID: 543301
• PubChem ID: 524805
• Update Time: 2025-05-21

Undecane, 1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Undecane, 1-(methylthio)-
• 1-methylsulfanylundecane
• 1-(Methylsulfanyl)undecane
• 2-Thiatridecane
• Methyl undecyl sulfide
• 7289-44-3
• SCHEMBL198696
• DTXSID90335358
• HDOADYQJIBYVGE-UHFFFAOYSA-N
• Methyl(undecyl)sulfane

• Inchi： 1S/C12H26S/c1-3-4-5-6-7-8-9-10-11-12-13-2/h3-12H2,1-2H3
• InChI Key： HDOADYQJIBYVGE-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCCCCCC

Computed Properties

• Exact Mass: 202.17568
• Monoisotopic Mass: 202.17552200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.841
• Boiling Point: 273.6°C at 760 mmHg
• Flash Point: 129.6°C
• Refractive Index: 1.457
• PSA: 0

Additional information on Undecane, 1-(methylthio)-

Undecane, 1-(methylthio)- (CAS No. 7289-44-3): A Comprehensive Overview

Undecane, 1-(methylthio)- is a chemical compound with the CAS registry number 7289-44-3. This compound is an organosulfur compound, specifically a thiomethyl derivative of undecane. The structure of 1-(methylthio)undecane consists of an undecane chain (an 11-carbon alkane) with a methylthio group (-SMe) attached to the first carbon. This substitution introduces unique chemical properties, making it a subject of interest in various fields of chemistry and materials science.

The synthesis of 1-(methylthio)undecane typically involves the reaction of undecyl bromide or other alkyl halides with sodium methanethiolate (NaSMe) in a polar aprotic solvent. This nucleophilic substitution reaction is a common method for introducing thioether groups into organic molecules. The resulting compound is a colorless liquid with a characteristic sulfur-like odor. Its physical properties, such as boiling point and density, are influenced by the length of the alkyl chain and the presence of the sulfur-containing group.

Recent studies have explored the applications of 1-(methylthio)undecane in polymer chemistry. Researchers have found that this compound can serve as a precursor for the synthesis of advanced polymers with tailored mechanical and thermal properties. For instance, its use in polyurethane production has shown promise in creating materials with enhanced flexibility and durability. Additionally, 1-(methylthio)undecane has been investigated as a potential additive in lubricants and greases, where its sulfur-containing group contributes to improved friction-reducing properties.

In the field of materials science, 1-(methylthio)undecane has been utilized as a building block for self-healing materials. By incorporating this compound into polymer networks, scientists have developed materials that can autonomously repair minor damages caused by mechanical stress or environmental factors. This innovation has significant implications for industries such as aerospace, automotive manufacturing, and electronics, where material integrity under harsh conditions is critical.

The biological activity of 1-(methylthio)undecane has also been a topic of recent research. Studies suggest that this compound exhibits moderate antimicrobial properties against certain strains of bacteria and fungi. These findings open up possibilities for its application in biocide formulations or as an additive in personal care products to prevent microbial growth.

From an environmental perspective, understanding the degradation pathways of 1-(methylthio)undecane is crucial for assessing its potential impact on ecosystems. Research indicates that this compound undergoes microbial degradation under aerobic conditions, with sulfur-containing intermediates playing a key role in the breakdown process. This information is valuable for developing strategies to mitigate any adverse environmental effects associated with its use.

In conclusion, Undecane, 1-(methylthio)- (CAS No. 7289-44-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional group make it an attractive candidate for innovations in polymer chemistry, materials science, and biotechnology. As research continues to uncover new uses and properties of this compound, its significance in both academic and industrial settings is expected to grow further.